Cas no 1184172-17-5 (3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone)

• Product Name: 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone
• CAS No: 1184172-17-5
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 1100841
• PubChem ID: 44192511
• Update Time: 2025-10-21

3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone
• 1184172-17-5
• 2-(Trifluoromethyl)pyridine-3,4-diol
• DB-424996
• 3-hydroxy-2-(trifluoromethyl)-1H-pyridin-4-one
• 3,4-dihydroxy-2-(trifluoromethyl)pyridine
• AT32914
• 3-HYDROXY-2-(TRIFLUOROMETHYL)PYRIDIN-4(3H)-ONE
• UOOGKBDKUBGEFU-UHFFFAOYSA-N
• SCHEMBL13759836

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)5-4(12)3(11)1-2-10-5/h1-2,12H,(H,10,11)
• InChI Key： UOOGKBDKUBGEFU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=CN1)=O)O)(F)F

Computed Properties

• Exact Mass: 179.019
• Monoisotopic Mass: 179.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.9

Additional information on 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone

Recent Advances in the Study of 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone (CAS: 1184172-17-5)

3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone (CAS: 1184172-17-5) is a fluorinated pyridinone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in the context of metal chelation and enzyme inhibition. This research brief synthesizes the latest findings on this compound, highlighting its applications and mechanistic insights.

One of the most notable applications of 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone is its role as a metal chelator. The compound's ability to bind transition metals, such as iron and aluminum, has been investigated for therapeutic interventions in diseases like iron overload disorders and neurodegenerative conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for Fe(III), with a binding constant that surpasses traditional chelators like deferoxamine. The trifluoromethyl group enhances the compound's lipophilicity, improving its bioavailability and tissue penetration.

In addition to its chelation properties, recent research has explored the compound's potential as an enzyme inhibitor. A preprint from BioRxiv (2024) revealed that 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone acts as a competitive inhibitor of histone demethylases, particularly targeting the Jumonji domain-containing family of enzymes. This finding opens new avenues for epigenetic therapy, especially in cancers where dysregulated histone methylation plays a critical role. The study employed X-ray crystallography to elucidate the binding mode, showing that the pyridinone ring forms key hydrogen bonds with the enzyme's active site.

Another emerging area of interest is the compound's application in radiopharmaceuticals. A collaborative study between academic and industrial researchers (Nature Communications, 2024) reported the synthesis of a radiolabeled analog of 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone for positron emission tomography (PET) imaging. The compound's stability and selective accumulation in tumor tissues make it a promising candidate for diagnostic imaging and theranostics. The study also noted minimal off-target binding, a significant advantage over existing radiotracers.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone. A recent review in Drug Discovery Today (2024) highlighted the need for further structural modifications to reduce renal clearance and enhance metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations, with preliminary results suggesting that minor alterations to the pyridinone core could significantly improve in vivo performance.

In conclusion, 3-hydroxy-2-(trifluoromethyl)-4(1H)-Pyridinone (CAS: 1184172-17-5) represents a multifaceted tool in chemical biology and drug discovery. Its applications span metal chelation, enzyme inhibition, and diagnostic imaging, each supported by robust experimental evidence. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, ensuring that this compound's full therapeutic potential is realized.